3-(1-(Thiophene-2-carbonyl)piperidin-4-yl)thiazolidine-2,4-dione

• IUPAC Name: 3-[1-(thiophene-2-carbonyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C13H14N2O3S2/c16-11-8-20-13(18)15(11)9-3-5-14(6-4-9)12(17)10-2-1-7-19-10/h1-2,7,9H,3-6,8H2
• InChI Key: WCWYNJXPQVKCDQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)CSC2=O)C(=O)C3=CC=CS3
• Molecular Formula: C13H14N2O3S2
• Molecular Weight: 310.4 g/mol

Description

Synthesis Analysis

Based on the literature, various synthetic approaches like multicomponent reaction, click reaction, nano-catalysis, and green chemistry have been employed to improve the selectivity, purity, product yield, and pharmacokinetic activity of thiazolidine and its derivatives. A novel one-pot, two-step synthesis of 2-aryl-3-((piperidin-1-yl)ethyl)thiazolidinones from amine and arene aldehydes under refluxing toluene has been proposed.

Molecular Structure Analysis

The molecular structure of this compound includes a thiophene ring, a piperidine ring, and a thiazolidine-2,4-dione moiety.

Chemical Reactions Analysis

Thiazolidine motifs are intriguing heterocyclic five-membered moieties present in diverse natural and bioactive compounds having sulfur at the first position and nitrogen at the third position. The presence of sulfur enhances their pharmacological properties, and therefore, they are used as vehicles in the synthesis of valuable organic combinations.

Physical And Chemical Properties Analysis

The compound is solid in physical form. More specific physical and chemical properties such as melting point, boiling point, and density are not available in the retrieved resources.

Scientific Research Applications

• Anticancer Activity : Thiazolidine derivatives have demonstrated promising anticancer effects. .

Probe Design and Next-Generation Drug Candidates

Thiazolidine derivatives serve as valuable probes in drug discovery. Scientists explore their interactions with biological targets to design multifunctional drugs:

Future Directions

Thiazolidine derivatives have diverse therapeutic and pharmaceutical activity and are used in probe design. The novel synthesis of thiazolidine derivatives using various agents is discussed with respect to yield, purity, selectivity, and pharmacokinetic activity. These data provide useful information for designing next-generation drug candidates. Developing multifunctional drugs and improving their activity should be a focus of research.

Mechanism of Action

Target of Action

Thiazolidine motifs, which are part of the compound’s structure, are known to exhibit diverse biological properties, including anticancer, anticonvulsant, antimicrobial, anti-inflammatory, neuroprotective, and antioxidant activities .

Mode of Action

The presence of sulfur enhances their pharmacological properties .

Biochemical Pathways

Thiazolidine motifs are known to interact with various biological targets, leading to a diverse range of therapeutic and pharmaceutical activities .

Pharmacokinetics

Various synthetic approaches have been employed to improve the selectivity, purity, product yield, and pharmacokinetic activity of thiazolidine derivatives .

Result of Action

Thiazolidine motifs are known to exhibit a wide range of biological properties, suggesting that they may have diverse effects at the molecular and cellular levels .

Action Environment

The synthesis of thiazolidine derivatives often involves considerations of green chemistry, atom economy, cleaner reaction profiles, and catalyst recovery, which may influence the compound’s action in different environments .